Cas no 1545103-73-8 (3-(3-BROMOTHIOPHEN-2-YL)-2-OXOPROPANOIC ACID)

• Product Name: 3-(3-BROMOTHIOPHEN-2-YL)-2-OXOPROPANOIC ACID
• CAS No: 1545103-73-8
• MF: C₇H₅BrO₃S
• MW: 249.081800222397
• CID: 4605087
• PubChem ID: 53983370
• Update Time: 2025-10-28

3-(3-BROMOTHIOPHEN-2-YL)-2-OXOPROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(3-BROMOTHIOPHEN-2-YL)-2-OXOPROPANOIC ACID

• Inchi： 1S/C7H5BrO3S/c8-4-1-2-12-6(4)3-5(9)7(10)11/h1-2H,3H2,(H,10,11)
• InChI Key： JZUJOIBEDHRROV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=O)CC1SC=CC=1Br

Computed Properties

• Exact Mass: 247.91428g/mol
• Monoisotopic Mass: 247.91428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.6Ų

Additional information on 3-(3-BROMOTHIOPHEN-2-YL)-2-OXOPROPANOIC ACID

3-(3-Bromothiophen-2-yl)-2-Oxopropanoic Acid: A Comprehensive Overview

3-(3-Bromothiophen-2-yl)-2-Oxopropanoic Acid, also known by its CAS number 1545103-73-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, making it a focal point for researchers worldwide.

The molecular structure of 3-(3-Bromothiophen-2-yl)-2-Oxopropanoic Acid comprises a thiophene ring substituted with a bromine atom at the 3-position and an oxo group at the 2-position of the propanoic acid moiety. This arrangement imparts the compound with unique electronic properties, which are crucial for its reactivity and biological activity. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and ability to participate in various chemical reactions, making it a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(3-Bromothiophen-2-yl)-2-Oxopropanoic Acid through multiple pathways. One prominent method involves the coupling of bromothiophene derivatives with appropriate carboxylic acid precursors under catalytic conditions. This approach not only ensures high yields but also allows for precise control over the substitution pattern, which is essential for downstream applications.

In terms of applications, 3-(3-Bromothiophen-2-yl)-2-Oxopropanoic Acid has shown promise in the development of novel pharmaceutical agents. Its ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored. For instance, researchers have utilized this compound to synthesize analogs with potential anti-inflammatory and antioxidant properties. These findings underscore its importance as a versatile intermediate in drug discovery.

Moreover, the compound's role in material science cannot be overlooked. Its incorporation into polymer systems has been investigated for applications in optoelectronics and sensors. The thiophene moiety's inherent conjugation properties make it suitable for enhancing the electronic characteristics of materials, paving the way for innovative technologies.

Recent studies have also delved into the toxicological profile of 3-(3-Bromothiophen-2-yl)-2-Oxopropanoic Acid. Preclinical evaluations indicate that while it exhibits moderate toxicity at high doses, its safety profile is favorable under controlled conditions. These insights are critical for its safe handling and application in therapeutic development.

In conclusion, 3-(3-Bromothiophen-2-yl)-2-Oxopropanoic Acid stands as a pivotal compound in contemporary chemical research. Its structural versatility, coupled with recent advancements in synthesis and application methodologies, positions it as a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to the development of novel drugs and advanced materials.